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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Caveolin-1 Antibody #3238
(herein referred to as NED-3238 for consistency with the user request) in cell culture
experiments. Caveolin-1 is an integral membrane protein and a principal component of
caveolae, which are small invaginations of the plasma membrane. It plays a crucial role as a
scaffolding protein, modulating numerous signal transduction pathways.

Caveolin-1 is involved in a variety of biological processes, including vesicular trafficking,
cholesterol homeostasis, cell adhesion, and apoptosis.[1][2] It interacts with and regulates the
activity of multiple signaling molecules such as G-protein alpha subunits, receptor tyrosine
kinases, protein kinase C (PKC) family members, Src family tyrosine kinases, and endothelial
nitric oxide synthase (eNOS).[1][2] The function of Caveolin-1 as both a positive and negative
regulator of signaling pathways makes it a protein of significant interest in many areas of
research, including cancer biology and metabolic diseases.[3][4][5]
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The following table summarizes the recommended starting dilutions and technical
specifications for the use of the Caveolin-1 Antibody #3238 in various applications.

L Recommended Species Molecular
Application L o . Source
Dilution Reactivity Weight
Western Blotting H, M, R, Hm, Z, .
1:1000 21, 24 kDa Rabbit Polyclonal
(WB) B, Pg
Immunoprecipitat H MR, Hm, Z, ]
) 1:50 21, 24 kDa Rabbit Polyclonal
ion (IP) B, Pg
Immunofluoresce H, M, R, Hm, Z, ]
1:400 21, 24 kDa Rabbit Polyclonal
nce (IF-IC) B, Pg
Immunohistoche H, M, R, Hm, Z, ]
) 1:250 21, 24 kDa Rabbit Polyclonal
mistry (IHC-P) B, Pg
Flow Cytometry H, M, R, Hm, Z, .
1:50 21, 24 kDa Rabbit Polyclonal
(FC-FP) B, Pg

Data sourced from the Cell Signaling Technology datasheet for Caveolin-1 Antibody #3238.[1]
[2] H: Human, M: Mouse, R: Rat, Hm: Hamster, Z: Zebrafish, B: Bovine, Pg: Pig.

Signaling Pathway Visualization

Caveolin-1 acts as a central hub for integrating various signaling pathways at the plasma
membrane. It can act as a scaffold, bringing together signaling components, or as a regulator,
often inhibiting the activity of interacting proteins through its caveolin scaffolding domain (CSD).
[4] Key interactions include the regulation of growth factor signaling (e.g., IGF-IR), G-protein
coupled receptors, and mechanosensing through integrins.[4][6] Phosphorylation on Tyrosine
14 is a critical event that modulates its interaction with downstream effectors like Grb7.[1][4]

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.cellsignal.com/products/primary-antibodies/caveolin-1-antibody/3238
https://www.cellsignal.com/products/3238/datasheet?images=1&protocol=0
https://pmc.ncbi.nlm.nih.gov/articles/PMC3865655/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3865655/
https://academic.oup.com/endo/article/149/10/5199/2455344
https://www.cellsignal.com/products/primary-antibodies/caveolin-1-antibody/3238
https://pmc.ncbi.nlm.nih.gov/articles/PMC3865655/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608458?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Receptor Tyrosine G-Protein Coupled Intearins Src Family
Kinases (e.g., IGF-IR) Receptors 9 Kinases
A A A
. . . . . Tyrl4
interactjon intefaction interaction | o, phorylation
Plasma l\/{'embrane (Ciyveolae)
> Caveolin-1 <
(Scaffolding Protein)
inhibits equesters B-catenin

PI3K/Akt Pathway

MAPK/ERK Pathway eNOS Signaling

-Catenin Signaling

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608458?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

1. Cell Lysate
Preparation

\ 4

2. Protein
Quantification (BCA)

A4
3. SDS-PAGE
Electrophoresis

\ 4

4. Protein Transfer
(PVDF membrane)

A

5. Membrane Blocking
(5% non-fat milk)

\ 4

[6. Primary Antibody Incubation
( )

Caveolin-1 Ab #3238, 1:1000

A4
7. Washing
(TBST)

\ 4

Ea.

Secondary Antibody Incubatio
(HRP-conjugated)

)

A4
9. Washing
(TBST)

\ 4

10. Chemiluminescent
Detection

1. Prepare Cell Lysate
(non-denaturing buffer)

2. Pre-clear Lysate
(Protein A/G beads)

3. Immunoprecipitation
(Caveolin-1 Ab #3238, 1:50)

[4. Capture Immune Compleﬁ

(Protein A/G beads)

(5. Wash Beads)
(6. Elute Proteins)

(7. Analyze by WB)
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1. Culture Cells
on Coverslips

2. Fixation
(4% Paraformaldehyde)

:

3. Permeabilization
(0.25% Triton X-100)

4. Blocking
(5% BSA)

5. Primary Antibody Incubation
(Caveolin-1 Ab #3238, 1:400)

6. Washing
(PBS)

7. Secondary Antibody Incubation
(Alexa Fluor-conjugated)

8. Washing
(PBS)

9. Mount Coverslips
(with DAPI)

[10. Confocal Microscop)a
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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